Cas no 1049712-99-3 (tert-butyl(2-pyridinylmethyl)amine hydrochloride)

• Product Name: tert-butyl(2-pyridinylmethyl)amine hydrochloride
• CAS No: 1049712-99-3
• MF: C₁₀H₁₇ClN₂
• MW: 200.708381414413
• CID: 4569713
• Update Time: 2025-06-10

tert-butyl(2-pyridinylmethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl(2-pyridinylmethyl)amine hydrochloride
• 2-Methyl-N-(2-pyridinylmethyl)-2-propanamine hydrochloride

• Inchi： 1S/C10H16N2.ClH/c1-10(2,3)12-8-9-6-4-5-7-11-9;/h4-7,12H,8H2,1-3H3;1H
• InChI Key： DEFTVSKLICNGIQ-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)NC(C)(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

tert-butyl(2-pyridinylmethyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on tert-butyl(2-pyridinylmethyl)amine hydrochloride

Tert-butyl(2-pyridinylmethyl)amine Hydrochloride (CAS No. 1049712-99-3): An Overview

Tert-butyl(2-pyridinylmethyl)amine hydrochloride (CAS No. 1049712-99-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TBPMAM-HCl, is a derivative of pyridine and tert-butylamine, and its unique chemical structure offers a range of potential applications in drug discovery and development.

The chemical formula of tert-butyl(2-pyridinylmethyl)amine hydrochloride is C₁₁H₁₆N₂·HCl, and it has a molecular weight of 205.71 g/mol. The compound is characterized by its tert-butyl group, which provides steric hindrance and enhances the stability of the molecule. The pyridine ring, on the other hand, imparts aromaticity and contributes to the compound's biological activity.

In recent years, tert-butyl(2-pyridinylmethyl)amine hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors, particularly those involved in the central nervous system (CNS). Research has shown that compounds with similar structures can modulate the activity of GABA receptors, which are crucial for regulating neuronal excitability and are implicated in several neurological disorders.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of TBPMAM-HCl as a lead compound for developing novel anxiolytic agents. The researchers found that TBPMAM-HCl exhibited potent binding affinity to GABA_A receptors and demonstrated significant anxiolytic effects in animal models without causing sedation or motor impairment. These findings suggest that TBPMAM-HCl could serve as a valuable starting point for the development of safer and more effective anxiolytic drugs.

Beyond its potential as an anxiolytic agent, tert-butyl(2-pyridinylmethyl)amine hydrochloride has also shown promise in other therapeutic areas. For instance, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 explored the use of TBPMAM-HCl as a potential inhibitor of monoamine oxidase (MAO). MAO inhibitors are used to treat depression and Parkinson's disease by preventing the breakdown of neurotransmitters such as serotonin and dopamine. The study found that TBPMAM-HCl

Beyond its potential as an anxiolytic agent, tert-butyl(2-pyridinylmethyl)amine hydrochloride has also shown promise in other therapeutic areas. For instance, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 explored the use of TBPMAM-HCl as a potential inhibitor of monoamine oxidase (MAO). MAO inhibitors are used to treat depression and Parkinson's disease by preventing the breakdown of neurotransmitters such as serotonin and dopamine. The study found that TBPMAM-HCl exhibited selective inhibition of MAO-B over MAO-A, making it a promising candidate for further development as a neuroprotective agent.

The synthetic route to produce TBPMAM-HCl involves several well-documented steps. Typically, the synthesis begins with the reaction of 2-(aminomethyl)pyridine with tert-butyl bromide to form tert-butyl(2-pyridinylmethyl)amine, which is then treated with hydrochloric acid to yield the final product. This synthetic pathway is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of physical properties, TBPMAM-HCl is a white crystalline solid with good solubility in water and common organic solvents such as methanol and ethanol. Its high solubility makes it suitable for various pharmaceutical formulations, including tablets, capsules, and injectable solutions. Additionally, its stability under standard storage conditions ensures that it can be easily handled and transported without significant degradation.

The safety profile of TBPMAM-HCl has been evaluated through extensive toxicological studies. These studies have shown that the compound exhibits low toxicity when administered at therapeutic doses. However, like many pharmaceutical compounds, it should be handled with care to avoid exposure to high concentrations or prolonged contact with skin or eyes.

In conclusion, Tert-butyl(2-pyridinylmethyl)amine hydrochloride (CAS No. 1049712-99-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, paving the way for new treatments for various neurological disorders and other medical conditions.